Cas no 1909306-38-2 (3-(3-methylpiperidin-4-yl)propanoic acid)

• Product Name: 3-(3-methylpiperidin-4-yl)propanoic acid
• CAS No: 1909306-38-2
• MDL: MFCD29047248
• CID: 4628484
• PubChem ID: 121552705
• Update Time: 2025-10-28

3-(3-methylpiperidin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylpiperidin-4-yl)propanoic acid

• MDL： MFCD29047248

Additional information on 3-(3-methylpiperidin-4-yl)propanoic acid

Comprehensive Overview of 3-(3-methylpiperidin-4-yl)propanoic acid (CAS No. 1909306-38-2): Properties, Applications, and Market Insights

3-(3-methylpiperidin-4-yl)propanoic acid (CAS No. 1909306-38-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine-based structure, serves as a valuable intermediate in the synthesis of various bioactive molecules. With the growing demand for novel drug candidates and fine chemicals, understanding the properties and applications of 3-(3-methylpiperidin-4-yl)propanoic acid is essential for researchers and industry professionals.

The chemical structure of 3-(3-methylpiperidin-4-yl)propanoic acid features a piperidine ring substituted with a methyl group at the 3-position and a propanoic acid side chain at the 4-position. This configuration imparts distinct physicochemical properties, making it a versatile building block in medicinal chemistry. The compound's molecular formula is C9H17NO2, and its molecular weight is approximately 171.24 g/mol. Researchers often explore its potential in designing central nervous system (CNS) targeting drugs, given the piperidine moiety's prevalence in neuroactive compounds.

One of the key applications of 3-(3-methylpiperidin-4-yl)propanoic acid lies in its role as a pharmaceutical intermediate. The compound's structural features make it a promising candidate for the development of neuromodulators and receptor ligands. Recent studies have highlighted its utility in synthesizing analogs of clinically relevant molecules, particularly those targeting G-protein-coupled receptors (GPCRs). This aligns with the current trend in drug discovery, where GPCRs remain a major focus due to their involvement in numerous physiological processes.

In addition to its pharmaceutical applications, 3-(3-methylpiperidin-4-yl)propanoic acid has shown potential in agrochemical research. The piperidine scaffold is known to exhibit bioactivity against various pests, and derivatives of this compound are being investigated for their efficacy as eco-friendly pesticides. This application is particularly relevant given the increasing global emphasis on sustainable agriculture and reduced environmental impact of crop protection agents.

The synthesis of 3-(3-methylpiperidin-4-yl)propanoic acid typically involves multi-step organic transformations, with researchers continuously optimizing routes to improve yield and purity. Recent advancements in green chemistry have led to the development of more efficient synthetic protocols, reducing waste and energy consumption. These innovations address the growing demand for sustainable chemical production methods in the pharmaceutical and fine chemical industries.

Market analysis indicates a steady growth in demand for 3-(3-methylpiperidin-4-yl)propanoic acid, driven primarily by the expanding pharmaceutical sector. The compound's versatility as a building block for drug discovery positions it as a valuable asset in the chemical inventory of research institutions and pharmaceutical companies. Furthermore, the increasing focus on personalized medicine and targeted therapies is expected to create additional opportunities for specialized intermediates like this compound.

Quality control and characterization of 3-(3-methylpiperidin-4-yl)propanoic acid are critical aspects of its production and application. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to ensure the compound meets the stringent purity requirements for pharmaceutical use. These quality assurance measures are particularly important given the compound's role in the synthesis of potential drug candidates.

Storage and handling of 3-(3-methylpiperidin-4-yl)propanoic acid require standard laboratory precautions. The compound should be stored in a cool, dry environment, protected from light and moisture. While not classified as highly hazardous, proper laboratory safety protocols should always be followed when working with this chemical, including the use of appropriate personal protective equipment (PPE).

Looking ahead, research into 3-(3-methylpiperidin-4-yl)propanoic acid and its derivatives is expected to expand, particularly in the areas of neurological disorders and metabolic diseases. The compound's structural flexibility allows for numerous modifications, enabling medicinal chemists to explore diverse pharmacological activities. This aligns with current trends in drug discovery, where there is increasing interest in multi-target therapeutics and polypharmacology approaches.

For researchers seeking reliable sources of 3-(3-methylpiperidin-4-yl)propanoic acid, several specialized chemical suppliers offer the compound in various quantities and purity grades. When selecting a supplier, it's important to consider factors such as certification, analytical data, and regulatory compliance to ensure the material meets the specific requirements of your research or production needs.

In conclusion, 3-(3-methylpiperidin-4-yl)propanoic acid (CAS No. 1909306-38-2) represents an important chemical entity with diverse applications in pharmaceutical research and development. Its unique structural features and synthetic versatility make it a valuable tool for medicinal chemists working on next-generation therapeutics. As the demand for innovative drug candidates continues to grow, compounds like 3-(3-methylpiperidin-4-yl)propanoic acid will undoubtedly play a crucial role in advancing medical science and improving human health.